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Compound of Interest

Compound Name: 4-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1293924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Synonyms: Vanillonitrile, 4-Cyano-2-methoxyphenol

Introduction
4-Hydroxy-3-methoxybenzonitrile, a derivative of vanillin, is a versatile intermediate in the

synthesis of pharmaceuticals and other specialty chemicals.[1] Its molecular structure, featuring

hydroxyl, methoxy, and nitrile functional groups, provides a scaffold for diverse chemical

modifications. This guide provides a comprehensive overview of the safety data for 4-Hydroxy-
3-methoxybenzonitrile, intended to inform safe handling, storage, and disposal practices in a

research and development setting.

Hazard Identification and Classification
4-Hydroxy-3-methoxybenzonitrile is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its acute toxicity upon ingestion, skin contact, or inhalation, as well as its potential to cause skin

and eye irritation.[2]

GHS Classification
The GHS classification for 4-Hydroxy-3-methoxybenzonitrile is summarized in the table

below. It is consistently categorized as "Acute Toxicity, Category 4" for oral, dermal, and
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inhalation routes of exposure, indicating that it is harmful by these routes. It is also classified as

a skin and eye irritant.[2][3]

Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Hazard Statements (H-Statements)
Consistent with the GHS classification, the following hazard statements apply to 4-Hydroxy-3-
methoxybenzonitrile:[3]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Statements)
To mitigate the risks associated with handling this compound, the following precautionary

measures should be taken:[3]
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P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) values for 4-Hydroxy-3-methoxybenzonitrile are not readily

available in the public domain, the "Acute Toxicity, Category 4" classification provides an

estimated range of toxicity.

Acute Toxicity
The "Category 4" classification for acute oral, dermal, and inhalation toxicity indicates the

following approximate lethal dose ranges:

Oral: Between 300 and 2000 mg/kg body weight.

Dermal: Between 1000 and 2000 mg/kg body weight.

Inhalation: Between 10 and 20 mg/L for vapors, and between 1 and 5 mg/L for dusts/mists

for a 4-hour exposure.

It is important to note that these are estimated ranges based on the GHS criteria, and the

actual values may vary.

Skin and Eye Irritation
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4-Hydroxy-3-methoxybenzonitrile is classified as a skin irritant (Category 2) and a serious

eye irritant (Category 2A).[2] This means that direct contact can cause reversible inflammatory

effects on the skin, such as redness and swelling, and significant, but reversible, irritation to the

eyes.

Experimental Protocols (General Methodologies)
Specific experimental protocols for the toxicological testing of 4-Hydroxy-3-
methoxybenzonitrile are not publicly available. However, the following sections describe the

general methodologies based on internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD), that are typically used to

assess skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)
This in vitro test method is a non-animal alternative for assessing skin irritation potential.

Principle: The test evaluates the ability of a chemical to induce cytotoxicity in a reconstructed

human epidermis model. A reduction in cell viability below a certain threshold is indicative of

skin irritation.[4]

Methodology:

Tissue Preparation: Reconstituted human epidermis tissues are cultured to form a multi-

layered, differentiated epidermis.

Test Substance Application: A small amount of the test substance (solid or liquid) is applied

topically to the surface of the epidermis tissue.[4]

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 15-60 minutes), followed by a post-exposure incubation period (e.g., 42 hours).[5]

Viability Assessment: After incubation, cell viability is determined using a colorimetric assay,

most commonly the MTT assay. In this assay, the yellow tetrazolium salt MTT is reduced to a

purple formazan product by metabolically active cells. The amount of formazan produced is
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proportional to the number of viable cells and is quantified by measuring the optical density.

[5]

Data Interpretation: The cell viability of the treated tissues is compared to that of negative

controls. A substance is identified as an irritant if the mean tissue viability is reduced below

50% of the negative control.[4]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (Based on OECD TG 492)
This in vitro method is used to identify chemicals that can cause serious eye damage or

irritation.

Principle: Similar to the skin irritation test, this method assesses the cytotoxicity of a chemical

on a reconstructed human cornea-like epithelium model.[6]

Methodology:

Tissue Preparation: Three-dimensional human cornea-like epithelial tissues are cultured.

Test Substance Application: The test substance is applied topically to the corneal surface.

Liquids are typically applied for a shorter duration (e.g., 30 minutes) than solids (e.g., 6

hours).[7]

Exposure and Post-Incubation: After the exposure period, the tissues are thoroughly rinsed

and transferred to fresh medium for a post-incubation period (e.g., 2 to 18 hours).[7][8]

Viability Assessment: Cell viability is measured using the MTT assay, as described for the

skin irritation test.[8]

Data Interpretation: The viability of the treated tissues is expressed as a percentage of the

negative control. A chemical that reduces cell viability to ≤ 60% is classified as an eye irritant.

[6]

Physicochemical Information
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Understanding the physicochemical properties of 4-Hydroxy-3-methoxybenzonitrile is

essential for assessing its potential hazards and for developing appropriate handling

procedures.

Property Value Source

Molecular Formula C₈H₇NO₂ [9]

Molecular Weight 149.15 g/mol [9]

Appearance Beige crystalline powder [10]

Melting Point 85-89 °C [11]

Boiling Point Not available [11]

Solubility Sparingly soluble in water. [12]

Exposure Controls and Personal Protection
Given the hazardous nature of 4-Hydroxy-3-methoxybenzonitrile, stringent exposure controls

and the use of appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working with the powder outside of a fume hood or if dust

generation is likely, a NIOSH-approved respirator with a particulate filter is recommended.[3]

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1293924?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/162604
https://www.sigmaaldrich.com/TW/zh/product/aldrich/162604
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5114702.htm
https://www.chemsynthesis.com/base/chemical-structure-8815.html
https://www.chemsynthesis.com/base/chemical-structure-8815.html
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-properties-of-4-hydroxy-3-methoxybenzonitrile-ft
https://www.benchchem.com/product/b1293924?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/162604
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of exposure, the following first aid measures should be taken immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[13]

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention.[13]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention from an ophthalmologist.[13]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[14]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.[15]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Diagrams
GHS Hazard Communication Workflow
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Hazard Classification

Label Elements
Hazard & Precautionary Statements

Acute Oral Toxicity
(Category 4)

Pictogram:
Exclamation Mark

Acute Dermal Toxicity
(Category 4)

Acute Inhalation Toxicity
(Category 4)

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

Signal Word:
Warning

H302: Harmful if swallowed
H312: Harmful in contact with skin

H332: Harmful if inhaled
H315: Causes skin irritation

H319: Causes serious eye irritation

P261: Avoid breathing dust
P280: Wear protective gear

P301+P312: If swallowed, call for help
P302+P352: If on skin, wash

P305+P351+P338: If in eyes, rinse

Click to download full resolution via product page

Caption: GHS hazard communication workflow for 4-Hydroxy-3-methoxybenzonitrile.

First Aid Response Flowchart
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Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air
Provide oxygen if needed

Remove contaminated clothing
Wash with soap and water

Rinse with water for 15 min
Remove contact lenses

Rinse mouth
Do NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for exposure to 4-Hydroxy-3-methoxybenzonitrile.

Conclusion
4-Hydroxy-3-methoxybenzonitrile is a valuable chemical intermediate that requires careful

handling due to its hazardous properties. A thorough understanding of its GHS classification,

potential health effects, and appropriate safety precautions is essential for researchers,

scientists, and drug development professionals. Adherence to the safety guidelines outlined in

this document will help to minimize the risk of exposure and ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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